molecular formula C9H10N2O B8815279 4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine CAS No. 936572-00-8

4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine

Cat. No.: B8815279
CAS No.: 936572-00-8
M. Wt: 162.19 g/mol
InChI Key: RVWYSXYDEBWPAO-UHFFFAOYSA-N
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Description

4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

936572-00-8

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine

InChI

InChI=1S/C9H10N2O/c1-6-5-7-8(11-6)3-4-10-9(7)12-2/h3-5,11H,1-2H3

InChI Key

RVWYSXYDEBWPAO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(N1)C=CN=C2OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
COc1nccc2c1cc(C)n2Cc1ccccc1
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Synthesis routes and methods II

Procedure details

To a stirred solution of (1-benzyl-4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine 2 (0.887 mg, 3.52 mmol) in THF (10 mL), DMSO (2.5 mL), followed by KOtBu (25 mL, 1.0 M in THF) was added dropwise, and then the reaction mixture was treated with O2 for 15 min at room temperature, quenched with saturated NH4Cl (20 mL), extracted with EtOAc (3×60 mL). The combined organic extracts were washed with water (50 mL), brine (50 mL), dried over Na2SO4 and evaporated. Flash chromatography of the residue over silica gel, using 20% EtOAc in hexanes to 40% EtOAc in hexanes) gave product 3 as a yellow solid. Yield: 560 mg (98%).
Name
1-benzyl-4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine
Quantity
0.887 mg
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reactant
Reaction Step One
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25 mL
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0 (± 1) mol
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reactant
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10 mL
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2.5 mL
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Synthesis routes and methods III

Procedure details

To a solution of 1-benzyl-4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine (2) (0.887 g, 3.51 mmole) in anhydrous THF (10 mL) dimethyl sulfoxide (25 mL) was added slowly (via a syringe) and the mixture was cooled to 0° C. Potassium tert-butoxide (1M in THF, 25 mL, 25 mmole) was added slowly. Oxygen was bubbled through the mixture for 45 minutes. The reaction was quenched with saturated ammonium chloride solution, the mixture was extracted with ethyl acetate (3×50 mL). The organic layer was separated, dried over magnesium sulphate and concentrated. The residue was purified by column chromatography (3:1 Hex:EtOAc) to afford intermediate (3). Yield: 1.06 g >100%
Name
1-benzyl-4-methoxy-2-methyl-1H-pyrrolo[3,2-c]pyridine
Quantity
0.887 g
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reactant
Reaction Step One
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Quantity
10 mL
Type
solvent
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Quantity
25 mL
Type
reactant
Reaction Step Two

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